Cas no 50397-91-6 (2-Cyclopenten-1-one, 3-methyl-2-propyl-)
50397-91-6 structure
Product Name:2-Cyclopenten-1-one, 3-methyl-2-propyl-
CAS No:50397-91-6
MF:C9H14O
MW:138.206862926483
CID:364961
PubChem ID:11423630
Update Time:2025-04-19
2-Cyclopenten-1-one, 3-methyl-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopenten-1-one, 3-methyl-2-propyl-
- 3-methyl-2-propylcyclopent-2-en-1-one
- DTXSID40465336
- 50397-91-6
- SCHEMBL10385817
- Q63408791
-
- Inchi： 1S/C9H14O/c1-3-4-8-7(2)5-6-9(8)10/h3-6H2,1-2H3
- InChI Key： IAGSPEBQNJDWDZ-UHFFFAOYSA-N
- SMILES： O=C1CCC(C)=C1CCC
Computed Properties
- Exact Mass: 138.10452
- Monoisotopic Mass: 138.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Cyclopenten-1-one, 3-methyl-2-propyl- Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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